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1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium 1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium 1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium(cas 1632236-60-2) is an impurity of Zolendronic acid 
Brand Name: Vulcanchem
CAS No.: 1632236-60-2
VCID: VC0148242
InChI: InChI=1S/C7H16N2O14P4/c10-6(24(12,13)14,25(15,16)17)3-8-1-2-9(5-8)4-7(11,26(18,19)20)27(21,22)23/h1-2,5,10-11H,3-4H2,(H7-,12,13,14,15,16,17,18,19,20,21,22,23)/p+1
SMILES: C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)O)CC(O)(P(=O)(O)O)P(=O)(O)O
Molecular Formula: C7H17N2O14P4+
Molecular Weight: 477.108

1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium

CAS No.: 1632236-60-2

Reference Standards

VCID: VC0148242

Molecular Formula: C7H17N2O14P4+

Molecular Weight: 477.108

1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium - 1632236-60-2

CAS No. 1632236-60-2
Product Name 1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium
Molecular Formula C7H17N2O14P4+
Molecular Weight 477.108
IUPAC Name [1-hydroxy-2-[3-(2-hydroxy-2,2-diphosphonoethyl)imidazol-1-ium-1-yl]-1-phosphonoethyl]phosphonic acid
Standard InChI InChI=1S/C7H16N2O14P4/c10-6(24(12,13)14,25(15,16)17)3-8-1-2-9(5-8)4-7(11,26(18,19)20)27(21,22)23/h1-2,5,10-11H,3-4H2,(H7-,12,13,14,15,16,17,18,19,20,21,22,23)/p+1
Standard InChIKey SLJRRWMZTREGIF-UHFFFAOYSA-O
SMILES C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)O)CC(O)(P(=O)(O)O)P(=O)(O)O
Description 1,3-Bis(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium(cas 1632236-60-2) is an impurity of Zolendronic acid 
Synonyms 1H-​Imidazolium, 1,​3-​bis(2-​hydroxy-​2,​2-​diphosphonoethyl)​-
Reference Kohno, N., et al.: J. Clin. Oncol., 23, 3314 (2005); Reid, I., et al.: New Engl. J. Med., 346, 653 (2002); Rosen. L., et al.: Cancer J., 7, 377 (2000)
Last Modified Aug 20 2021
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